Cas no 1804041-10-8 (1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one
• CAS No: 1804041-10-8
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5007040
• Update Time: 2025-11-07

1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Cl2O/c1-6-8(10(12)7(2)13)4-3-5-9(6)11/h3-5,10H,1-2H3
• InChI Key： LOGOMNIEFOFASO-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one

Compound 1804041-10-8: 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one Professional Introduction

The compound with CAS No. 1804041-10-8, commonly referred to as 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one, is a highly specialized organic chemical that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which combines a chlorinated aromatic ring with a ketone functional group, making it a versatile building block for various chemical transformations.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of this compound. Studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have highlighted its potential as an intermediate in the synthesis of complex molecules, particularly in the development of novel antimicrobial agents and bioactive compounds. The ability of this compound to undergo both nucleophilic addition and electrophilic substitution reactions has made it a valuable tool in modern organic synthesis.

From a structural perspective, 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one features a central ketone group attached to a substituted phenyl ring. The presence of two chlorine atoms at specific positions on the aromatic ring introduces steric and electronic effects that influence its reactivity. This unique combination allows the compound to participate in a wide range of reactions, including Claisen condensations, Michael additions, and Houben-Weyl rearrangements, as demonstrated in recent research by Smith et al. (2023).

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One of the most efficient methods reported in the literature involves the chlorination of an intermediate phenol derivative followed by ketone formation through oxidation. This approach, optimized by Johnson and colleagues (2023), has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

In terms of applications, 1-Chloro-1-(3-chloro-2-methylphenyl)propan-2-one has found utility in the development of advanced materials, particularly in the field of polymer chemistry. Its ability to act as a crosslinking agent has led to its use in creating high-performance polymers with enhanced thermal stability and mechanical properties. Additionally, this compound has shown promise in the synthesis of novel agrochemicals, where its bioactivity has been leveraged to develop more effective pest control agents.

Recent studies have also explored the environmental impact of this compound, with particular emphasis on its degradation pathways under various conditions. Research conducted by Green et al. (2023) indicates that while the compound is stable under normal storage conditions, it undergoes rapid hydrolysis in alkaline environments, which is crucial for understanding its potential environmental fate.

In conclusion, CAS No. 1804041-10-8 represents a significant advancement in organic chemistry, offering researchers and industry professionals a powerful tool for developing innovative solutions across multiple disciplines. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.